Cas no 5398-04-9 (2-(4-methylphenyl)butan-2-ol)

• Product Name: 2-(4-methylphenyl)butan-2-ol
• CAS No: 5398-04-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD01111256
• CID: 1586357
• PubChem ID: 220982
• Update Time: 2025-04-21

2-(4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)butan-2-ol
• -
• starbld0029321
• 2-(4-Methylphenyl)-2-butanol
• 5398-04-9
• 2-(p-Tolyl)butan-2-ol
• NSC4562
• SCHEMBL11246058
• AKOS004905940
• NSC-4562
• DTXSID40277870

• MDL： MFCD01111256
• Inchi： 1S/C11H16O/c1-4-11(3,12)10-7-5-9(2)6-8-10/h5-8,12H,4H2,1-3H3
• InChI Key： OSMIIEJACABGAC-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(C)=CC=1)CC

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 220.1°C at 760 mmHg
• Flash Point: 104.8°C
• Refractive Index: 1.512
• PSA: 20.23
• LogP: 2.61250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes